3-Chloro-2-fluorobenzenesulfonyl chloride
Overview
Description
3-Chloro-2-fluorobenzenesulfonyl chloride is a chemical compound with the linear formula ClC6H3(F)SO2Cl . It has a molecular weight of 229.06 . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-fluorobenzenesulfonyl chloride is represented by the SMILES string Fc1c(Cl)cccc1S(Cl)(=O)=O . The InChI key is LIRQNYQIFFLGIE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3-Chloro-2-fluorobenzenesulfonyl chloride has a refractive index of n20/D 1.5540 (lit.) and a density of 1.584 g/mL at 25 °C (lit.) . It’s also moisture sensitive .Scientific Research Applications
Synthesis of Pesticides and Herbicidal Compounds
3-Chloro-2-fluorobenzenesulfonyl chloride is a key intermediate in the synthesis of various compounds, including pesticides. It has been effectively used in the preparation of methyl 5-amino-2-chloro-4-fl~orophenylthioacetate, a vital component for the production of herbicides like j7uthiacet-methyL (Xiao-hua Du et al., 2005).
Fluoroalkyl Radical Addition in Organic Synthesis
The compound has been utilized in Cu-catalyzed atom transfer radical addition reactions with fluoroalkylsulfonyl chlorides. This process is employed to add fluoroalkyl groups to electron-deficient, unsaturated carbonyl compounds under photochemical conditions, leading to diverse functionalization of the products (Xiaojun Tang & W. R. Dolbier, 2015).
Cyclization Reactions
3-Chloro-2-fluorobenzenesulfonyl chloride plays a significant role in condensations with 2-aminopyridines and amidines to produce 1,2,4-benzothiadiazine-1,1-dioxides. These reactions are vital in forming compounds under mild, non-catalytic conditions in nearly quantitative yields (A. Cherepakha et al., 2011).
Green Synthesis
The compound has been involved in green synthesis methodologies. For example, in the production of 3-nitrobenzenesulfonyl chloride, an important reactive dye intermediate, 3-Chloro-2-fluorobenzenesulfonyl chloride can be a part of environmentally friendly processes reducing waste and enhancing yield (Chen Zhong-xiu, 2009).
Synthesis of Pharmaceutical Intermediates
This chemical is also used in the synthesis of various pharmaceutical intermediates. Its reactivity and the ability to undergo transformations under specific conditions make it a valuable component in the pharmaceutical industry. Examples include its use in the production of intermediates for antiplatelet drugs like Clopidrogel (Yinghua Li et al., 2012) and in the synthesis of fluorine-18 labeled sulfonureas as β-cell imaging agents (G. G. Shiue et al., 2001).
Development of Advanced Oxidation Processes
In the field of environmental science, 3-Chloro-2-fluorobenzenesulfonyl chloride has been examined in studies related to the degradation of dyes in wastewater treatment. It's involved in advanced oxidation processes, where its interaction with other chemicals is studied for the efficient breakdown of pollutants (Ruixia Yuan et al., 2011).
Safety and Hazards
3-Chloro-2-fluorobenzenesulfonyl chloride is classified as a corrosive material. It causes severe skin burns and eye damage. It’s recommended to wear protective gloves, clothing, and eye/face protection when handling this compound. In case of contact with skin or eyes, rinse immediately with plenty of water .
Mechanism of Action
Target of Action
3-Chloro-2-fluorobenzenesulfonyl chloride is a type of sulfonyl chloride, a group of compounds known for their reactivity and versatility in organic synthesis . The primary targets of this compound are typically organic molecules with nucleophilic functional groups, such as alcohols, amines, and thiols .
Mode of Action
The compound interacts with its targets through a process known as sulfonylation . In this reaction, the sulfonyl chloride group (-SO2Cl) of the compound is highly reactive and can form a covalent bond with a nucleophile, replacing the chloride ion . This results in the formation of sulfonates, sulfonamides, and sulfonic esters, depending on the nature of the nucleophile .
Biochemical Pathways
The products of its reactions, such as sulfonates and sulfonamides, can participate in various biochemical processes, including protein binding and signal transduction .
Pharmacokinetics
Like other sulfonyl chlorides, it is likely to be reactive and unstable in biological environments due to its electrophilic nature . Its bioavailability would depend on factors such as its solubility, stability, and the presence of suitable nucleophiles in the biological system .
Result of Action
The molecular and cellular effects of 3-Chloro-2-fluorobenzenesulfonyl chloride are largely dependent on the nature of the nucleophile it reacts with . The resulting sulfonate, sulfonamide, or sulfonic ester can have various effects, from altering the properties of a molecule to affecting cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Chloro-2-fluorobenzenesulfonyl chloride. For instance, the presence of water can lead to hydrolysis, producing toxic gas . Moreover, the compound is known to be water-reactive and can produce flammable gases on contact with water . Therefore, it is typically handled and stored under dry, inert conditions .
properties
IUPAC Name |
3-chloro-2-fluorobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2FO2S/c7-4-2-1-3-5(6(4)9)12(8,10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIRQNYQIFFLGIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380863 |
Source
|
| Record name | 3-Chloro-2-fluorobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluorobenzenesulfonyl chloride | |
CAS RN |
351003-48-0 |
Source
|
| Record name | 3-Chloro-2-fluorobenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=351003-48-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2-fluorobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-2-fluorobenzenesulfonyl Chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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